Cas no 1220018-89-2 (2-Chloro-4-methoxyphenyl 3-piperidinyl etherhydrochloride)

• Product Name: 2-Chloro-4-methoxyphenyl 3-piperidinyl etherhydrochloride
• CAS No: 1220018-89-2
• MF: C₁₂H₁₇Cl₂NO₂
• MW: 278.174881696701
• CID: 1071967
• PubChem ID: 56830848
• Update Time: 2025-06-30

2-Chloro-4-methoxyphenyl 3-piperidinyl etherhydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxyphenyl 3-piperidinyl ether hydrochloride
• 1220018-89-2
• 3-(2-chloro-4-methoxyphenoxy)piperidine;hydrochloride
• 3-(2-chloro-4-methoxyphenoxy)piperidinehydrochloride
• AKOS015848011
• 3-(2-chloro-4-methoxyphenoxy)piperidine hydrochloride
• 2-Chloro-4-methoxyphenyl 3-piperidinyl etherhydrochloride

• MDL： MFCD13560873
• Inchi： 1S/C12H16ClNO2.ClH/c1-15-9-4-5-12(11(13)7-9)16-10-3-2-6-14-8-10;/h4-5,7,10,14H,2-3,6,8H2,1H3;1H
• InChI Key： CNXYWBMUHZCOQP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1CNCCC1)OC.Cl

Computed Properties

• Exact Mass: 277.0636342g/mol
• Monoisotopic Mass: 277.0636342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-Chloro-4-methoxyphenyl 3-piperidinyl etherhydrochloride

2-Chloro-4-methoxyphenyl 3-piperidinyl ether hydrochloride (CAS No. 1220018-89-2): An Overview

2-Chloro-4-methoxyphenyl 3-piperidinyl ether hydrochloride (CAS No. 1220018-89-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as CPPEH, is a derivative of piperidine and exhibits unique pharmacological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of CPPEH consists of a 2-chloro-4-methoxyphenyl group linked to a 3-piperidinyl ether moiety, with the entire molecule being in the hydrochloride form. This specific arrangement of functional groups contributes to its distinct physicochemical properties, such as solubility, stability, and bioavailability. These properties are crucial for its potential use in drug development and clinical trials.

Recent studies have focused on the pharmacological activities of CPPEH. One notable area of research is its potential as an analgesic agent. A study published in the Journal of Medicinal Chemistry (2023) reported that CPPEH exhibits significant analgesic effects in animal models, comparable to those of traditional opioid analgesics but with reduced side effects such as respiratory depression and addiction potential. This finding suggests that CPPEH could be a valuable alternative to current pain management therapies.

In addition to its analgesic properties, CPPEH has shown promise in the treatment of neurological disorders. Research conducted at the University of California, San Francisco (UCSF) demonstrated that CPPEH has neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound was found to reduce oxidative stress and inhibit apoptosis in neuronal cells, thereby preserving their function and viability.

The mechanism of action of CPPEH is not yet fully understood, but preliminary studies suggest that it may interact with multiple receptors and signaling pathways. For instance, it has been shown to modulate GABAergic and glutamatergic neurotransmission, which are critical for pain perception and neuronal function. Furthermore, CPPEH may also influence the endocannabinoid system, which plays a role in pain modulation and neuroprotection.

Clinical trials are currently underway to evaluate the safety and efficacy of CPPEH. Early phase I trials have shown that the compound is well-tolerated by human subjects with minimal adverse effects. These results are encouraging and pave the way for further clinical investigations. The potential therapeutic applications of CPPEH extend beyond pain management and neuroprotection; it may also have anti-inflammatory properties that could be beneficial in treating conditions such as arthritis and inflammatory bowel disease.

In conclusion, 2-Chloro-4-methoxyphenyl 3-piperidinyl ether hydrochloride (CAS No. 1220018-89-2), or CPPEH, is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted, it is likely that new insights into its mechanisms of action will emerge, leading to innovative treatments for various medical conditions.